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Compound of Interest

Compound Name: 4-Carboethoxypiperidine-d9

Cat. No.: B15553569

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of ethyl

isonipecotate-d9 (CAS No: 1219803-75-4), a deuterated isotopologue of ethyl isonipecotate,

which is a valuable building block in the synthesis of various pharmaceutical compounds. This

guide summarizes commercially available sources and presents a detailed, adapted

experimental protocol for its synthesis, addressing the needs of researchers in drug discovery

and development.

Commercial Availability
Ethyl isonipecotate-d9, also known as Ethyl 4-piperidinecarboxylate-d9, is available from

several specialized chemical suppliers. The following table summarizes the available

quantitative data from various vendors. Researchers are advised to contact the suppliers

directly for the most current pricing and availability information.
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Supplier Product Name Catalog No. Isotopic Purity
Available
Quantities

CDN Isotopes

Ethyl 4-

Piperidinecarbox

ylate-

2,2,3,3,4,5,5,6,6-

d9

D-6279 98 atom % D 50 mg, 100 mg

Invivochem

4-

Carboethoxypipe

ridine-d9

- High Purity Inquire for details

MedChemExpres

s

4-

Carboethoxypipe

ridine-d9

- High Purity Inquire for details

Toronto

Research

Chemicals (TRC)

Ethyl

Isonipecotate-d9
- High Purity Inquire for details

Experimental Protocols
While a specific published synthesis for ethyl isonipecotate-d9 is not readily available in peer-

reviewed literature, a robust synthesis can be adapted from established procedures for the

catalytic hydrogenation of pyridine derivatives. The following protocol outlines a feasible

method for the preparation of ethyl isonipecotate-d9 from ethyl isonicotinate using deuterium

gas.

Adapted Synthesis of Ethyl Isonipecotate-d9

This procedure is adapted from methodologies for the catalytic hydrogenation of pyridine rings

to piperidine rings.

Reaction Scheme:

Procurement and QC Workflow
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Adapted Synthetic Pathway for Ethyl Isonipecotate-d9
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Adapted Synthetic Pathway
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To cite this document: BenchChem. [Commercial Availability and Synthesis of Ethyl
Isonipecotate-d9: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553569/docs#commercial-availability-and-
synthesis-of-ethyl-isonipecotate-d9-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b15553569/docs#commercial-availability-and-synthesis-of-ethyl-isonipecotate-d9-a-technical-guide
https://www.benchchem.com/product/b15553569/docs#commercial-availability-and-synthesis-of-ethyl-isonipecotate-d9-a-technical-guide
https://www.benchchem.com/product/b15553569/docs#commercial-availability-and-synthesis-of-ethyl-isonipecotate-d9-a-technical-guide
https://www.benchchem.com/product/b15553569/docs#commercial-availability-and-synthesis-of-ethyl-isonipecotate-d9-a-technical-guide
https://www.benchchem.com/product/b15553569?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

